Cas no 342402-51-1 (4-Pyridazinecarboxylicacid,2,3-dihydro-5-methyl-3-oxo-(9CI))

• Product Name: 4-Pyridazinecarboxylicacid,2,3-dihydro-5-methyl-3-oxo-(9CI)
• CAS No: 342402-51-1
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD11035719
• CID: 1021336
• PubChem ID: 12376260
• Update Time: 2025-07-11

4-Pyridazinecarboxylicacid,2,3-dihydro-5-methyl-3-oxo-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylicacid,2,3-dihydro-5-methyl-3-oxo-(9CI)
• 2,3-DIHYDRO-5-METHYL-3-OXOPYRIDAZINE-4-CARBOXYLIC ACID
• 4-methyl-6-oxo-1H-pyridazine-5-carboxylic acid
• 4-pyridazinecarboxylic acid,2,3-dihydro-5-methyl-3-oxo-
• 5-Methyl-3-oxo-2,3-dihydro-pyridazin-4-carbonsaeure
• 5-methyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid
• 5-methyl-3-oxo-2H-pyridazine-4-carboxylic acid
• KB-194203
• OR15974
• 5-Methyl-3-oxo-2,3-dihydropyridazine-4-carboxylicacid
• EN300-4255316
• 342402-51-1
• 4-PYRIDAZINECARBOXYLIC ACID, 2,3-DIHYDRO-5-METHYL-3-OXO-
• Z2733317401
• 5-Methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
• DTXSID00495119
• MFCD11035719
• DB-283894

• MDL： MFCD11035719
• Inchi： 1S/C6H6N2O3/c1-3-2-7-8-5(9)4(3)6(10)11/h2H,1H3,(H,8,9)(H,10,11)
• InChI Key： RIYUOHRYWJPQBP-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=C(C=NN1)C

Computed Properties

• Exact Mass: 154.03788
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.52
• Refractive Index: 1.634
• PSA: 78.76

4-Pyridazinecarboxylicacid,2,3-dihydro-5-methyl-3-oxo-(9CI) Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones